Cas no 1891761-49-1 (tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate)
tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate
- 1891761-49-1
- tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate
- EN300-1902857
-
- Inchi: 1S/C16H24N2O4/c1-16(2,3)22-15(19)18-12-6-5-11(9-13(12)20-4)14-10-17-7-8-21-14/h5-6,9,14,17H,7-8,10H2,1-4H3,(H,18,19)
- InChI Key: NDZADCSWWTYNLX-UHFFFAOYSA-N
- SMILES: O1CCNCC1C1C=CC(=C(C=1)OC)NC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 308.17360725g/mol
- Monoisotopic Mass: 308.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 370
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 68.8Ų
tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1902857-0.05g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 0.05g |
$1200.0 | 2023-09-18 | ||
| Enamine | EN300-1902857-0.1g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 0.1g |
$1257.0 | 2023-09-18 | ||
| Enamine | EN300-1902857-0.25g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 0.25g |
$1315.0 | 2023-09-18 | ||
| Enamine | EN300-1902857-0.5g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 0.5g |
$1372.0 | 2023-09-18 | ||
| Enamine | EN300-1902857-1.0g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 1g |
$1429.0 | 2023-06-02 | ||
| Enamine | EN300-1902857-2.5g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 2.5g |
$2800.0 | 2023-09-18 | ||
| Enamine | EN300-1902857-5.0g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 5g |
$4143.0 | 2023-06-02 | ||
| Enamine | EN300-1902857-10.0g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 10g |
$6144.0 | 2023-06-02 | ||
| Enamine | EN300-1902857-1g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 1g |
$1429.0 | 2023-09-18 | ||
| Enamine | EN300-1902857-5g |
tert-butyl N-[2-methoxy-4-(morpholin-2-yl)phenyl]carbamate |
1891761-49-1 | 5g |
$4143.0 | 2023-09-18 |
tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate
Introduction to Tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate (CAS No. 1891761-49-1)
Tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate, with the chemical identifier CAS No. 1891761-49-1, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and exhibits a unique structural framework that has garnered attention for its potential applications in drug discovery and development.
The molecular structure of tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate consists of a phenyl ring substituted with a methoxy group at the 2-position and a morpholine moiety at the 4-position. The presence of these functional groups imparts specific electronic and steric properties to the molecule, making it a valuable candidate for further investigation.
In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their diverse biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The tert-butyl group in this compound enhances its stability and solubility, which are crucial factors for its potential use in pharmaceutical formulations.
One of the most compelling aspects of tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate is its potential role in modulating biological pathways. Research has indicated that carbamate derivatives can interact with enzymes and receptors in a manner that may lead to therapeutic effects. Specifically, studies have suggested that this compound may have inhibitory activity against certain enzymes involved in inflammation and pain signaling.
The morpholine ring in the structure of this compound is particularly noteworthy, as morpholine derivatives are known for their pharmacological properties. Morpholine-based compounds have been explored for their potential in treating various conditions, including gastrointestinal disorders and infections. The integration of the morpholine moiety into the phenylcarbamate backbone may contribute to enhanced binding affinity and selectivity, which are essential for developing effective drugs.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy. Molecular modeling studies on tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate have revealed promising interactions with target proteins, suggesting its potential as a lead compound for further optimization.
The synthesis of this compound involves multi-step organic reactions, including condensation reactions and functional group transformations. The tert-butyl carbamate group is particularly challenging to introduce due to its stability requirements. However, modern synthetic methodologies have made significant progress in facilitating such transformations, making it feasible to produce high-purity samples of this compound.
In vitro studies have begun to uncover the mechanistic aspects of tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate. Initial experiments have shown that this compound can modulate enzyme activity in cell-free systems, indicating its potential as an inhibitor or activator depending on the target enzyme. Further research is needed to fully elucidate its mechanism of action and identify any off-target effects.
The pharmaceutical industry is increasingly focused on developing drugs with improved pharmacokinetic profiles. The solubility and metabolic stability of tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate make it an attractive candidate for further development. Researchers are exploring ways to enhance its bioavailability while minimizing potential side effects.
Future studies on this compound will likely involve both in vitro and in vivo investigations. In vivo models will provide valuable insights into its efficacy and safety profiles, which are critical for advancing it towards clinical applications. Additionally, pharmacokinetic studies will help optimize dosing regimens and formulation strategies.
The versatility of carbamate-based compounds underscores their importance in medicinal chemistry. As research continues to uncover new applications for molecules like tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate, their role in addressing unmet medical needs is expected to grow.
1891761-49-1 (tert-butyl N-2-methoxy-4-(morpholin-2-yl)phenylcarbamate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)